3-hydroxybenzaldehyde (2,6-di-1-piperidinyl-4-pyrimidinyl)hydrazone

• IUPAC Name: 3-[(E)-[[2,6-di(piperidin-1-yl)pyrimidin-4-yl]hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C21H28N6O/c28-18-9-7-8-17(14-18)16-22-25-19-15-20(26-10-3-1-4-11-26)24-21(23-19)27-12-5-2-6-13-27/h7-9,14-16,28H,1-6,10-13H2,(H,23,24,25)/b22-16+
• InChI Key: RPUOELWTBREXST-CJLVFECKSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=NC(=C2)NN=CC3=CC(=CC=C3)O)N4CCCCC4
• Isomeric SMILES: C1CCN(CC1)C2=NC(=NC(=C2)N/N=C/C3=CC(=CC=C3)O)N4CCCCC4
• Molecular Formula: C21H28N6O
• Molecular Weight: 380.5 g/mol

Description

3-Hydroxybenzaldehyde is an organic compound with the formula HOC6H4CHO. It is a colorless solid, although most samples appear tan. Hydrazones are a class of organic compounds characterized by the presence of a nitrogen-nitrogen bond, similar to that found in hydrazines.

Synthesis Analysis

3-Hydroxybenzaldehyde has been prepared from 3-nitrobenzaldehyde in a sequence of nitro group reduction, diazotization of the amine, and hydrolysis. The synthesis of hydrazones is typically achieved by combining suitable aldehydes with hydrazides.

Molecular Structure Analysis

The molecular structure of 3-hydroxybenzaldehyde consists of a benzene ring with an aldehyde group and a hydroxyl group. The exact molecular structure of “3-hydroxybenzaldehyde (2,6-di-1-piperidinyl-4-pyrimidinyl)hydrazone” would depend on the specific arrangement of these components.

Chemical Reactions Analysis

The chemical reactions involving 3-hydroxybenzaldehyde and hydrazones would depend on the specific conditions and reagents present. For example, 3-hydroxybenzaldehyde can undergo various reactions due to the presence of the reactive aldehyde group.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-hydroxybenzaldehyde include a molar mass of 122.123 g·mol −1, a melting point of 106 °C, and a boiling point of 240 °C. The properties of “3-hydroxybenzaldehyde (2,6-di-1-piperidinyl-4-pyrimidinyl)hydrazone” would depend on its specific structure.

Mechanism of Action

The mechanism of action of “3-hydroxybenzaldehyde (2,6-di-1-piperidinyl-4-pyrimidinyl)hydrazone” would depend on its specific structure and the biological context in which it is used. For instance, 3-hydroxybenzaldehyde exhibits vasculoprotective effects by lowering vascular smooth muscle cell proliferation and endothelial cells inflammation.

Safety and Hazards

The safety and hazards associated with “3-hydroxybenzaldehyde (2,6-di-1-piperidinyl-4-pyrimidinyl)hydrazone” would depend on its specific structure and how it is used. For instance, 3-hydroxybenzaldehyde is harmful if swallowed and causes serious eye irritation.